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Compound of Interest

Compound Name: Hydantoin, 1-nitro-

Cat. No.: B3350469

Spectroscopic Profile of 1-Nitrohydantoin: A
Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 1-
nitrohydantoin, a key intermediate in medicinal chemistry. The following sections detail its
nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics,
offering valuable data for researchers, scientists, and professionals in drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of 1-
nitrohydantoin. The following tables summarize the proton (*H) and carbon-13 (*3C) NMR data.

H NMR Data
Chemical Shift () Lo . .
Multiplicity Integration Assignment
ppm
6.02 Singlet 2H CH2

13C NMR Data
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Chemical Shift (8) ppm Assighment

164.2 C=0 (Position 2)
150.8 C=0 (Position 4)
56.1 CHz (Position 5)

Experimental Protocol:

NMR spectra were recorded on a Bruker DRX400 spectrometer operating at 400 MHz for *H
and 100.6 MHz for 13C nuclei. Samples of 1-nitrohydantoin were dissolved in deuterated
dimethyl sulfoxide (DMSO-ds). Chemical shifts () are reported in parts per million (ppm)
relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in 1-nitrohydantoin.
The table below lists the characteristic absorption bands.

Wavenumber (cm~12) Intensity Assignment

3348 Strong N-H Stretch

1789 Strong C=0 Stretch (Asymmetric)
1731 Strong C=0 Stretch (Symmetric)
1588 Strong N-O Stretch (Asymmetric)
1335 Strong N-O Stretch (Symmetric)

Experimental Protocol:

The IR spectrum was obtained using a PerkinElmer Spectrum One Fourier-transform infrared
(FTIR) spectrometer. A small amount of solid 1-nitrohydantoin was analyzed as a KBr
(potassium bromide) pellet. The spectrum was recorded in the range of 4000-400 cm~—1.

Mass Spectrometry (MS)
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Mass spectrometry is used to determine the molecular weight and fragmentation pattern of 1-
nitrohydantoin.

miz Relative Intensity (%) Assignment

145 40 [M]* (Molecular lon)
99 100 [M - NO2J*

71 60 [M - NO2 - COJ*

43 80 [CH2NCOJ*

Experimental Protocol:

Mass spectrometric analysis was performed on a Finnigan MAT 95 high-resolution mass
spectrometer using electron ionization (El) at 70 eV. The sample was introduced via a direct
insertion probe.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of
a synthesized compound like 1-nitrohydantoin.
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Caption: Workflow for the synthesis and spectroscopic characterization of 1-nitrohydantoin.

 To cite this document: BenchChem. ["spectroscopic data of 1-nitrohydantoin (NMR, IR, Mass
Spec)"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3350469#spectroscopic-data-of-1-nitrohydantoin-
nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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